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Compound of Interest

Compound Name: BMS-199264

Cat. No.: B12859335

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of investigational compounds like BMS-199264 is a critical component of
laboratory safety and operational integrity. While a specific Safety Data Sheet (SDS) for BMS-
199264 is not publicly available, this guide provides a comprehensive set of procedures for its
safe disposal, based on the chemical's structure and general principles for handling chlorinated
and sulfonated heterocyclic organic compounds. Adherence to these guidelines, in conjunction
with local and institutional regulations, is paramount for ensuring a safe laboratory
environment.

Essential Safety and Handling Protocols

Before beginning any disposal process, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, safety goggles, and a lab coat. All handling of BMS-199264, particularly when in
powdered form or when preparing solutions, should be conducted in a certified chemical fume
hood to prevent inhalation of any airborne particles.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for BMS-199264
hydrochloride.
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Property Value Source
Molecular Formula C26H32CI2N404S MedKoo Biosciences|[1]
Molecular Weight 567.53 g/mol MedKoo Biosciences[1]

80 mg/mL (140.96 mM)

Solubility in DMSO o TargetMol[2]
(Sonication recommended)

Solubility in 10% DMSO + 40%
3.3 mg/mL (5.81 mM)

PEG300 + 5% Tween 80 + TargetMol[2]

45% Saline

(Sonication recommended)

Short-term Storage

0 - 4°C (days to weeks)

MedKoo Biosciences[1]

Long-term Storage

-20°C (months to years)

MedKoo Biosciences|[1]

Shelf Life

>2 years (if stored properly)

MedKoo Biosciences[1]

Step-by-Step Disposal Procedure

The following is a recommended, step-by-step procedure for the proper disposal of BMS-

199264. This protocol is based on general guidelines for the disposal of chlorinated and

sulfonated organic compounds and should be executed by trained personnel.

1. Initial Assessment and Waste Segregation:

e Characterize the Waste: Determine the form of the BMS-199264 waste (e.g., solid, solution

in organic solvent, aqueous solution).

e Segregate Waste Streams: Do not mix BMS-199264 waste with other chemical waste

streams unless compatibility has been confirmed. Halogenated organic waste should be

collected separately.

2. Inactivation (for small quantities of aqueous solutions, where permissible):

o Consult Local Regulations: Before attempting any chemical inactivation, verify that this

procedure is permitted by your institution and local environmental regulations.
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Oxidation: For trace amounts in aqueous solutions, oxidation using an appropriate agent
may be a viable option. However, due to the complex structure of BMS-199264, this should
only be performed by a qualified chemist who can anticipate potential byproducts.

. Packaging and Labeling for Disposal:

Solid Waste:

o Place solid BMS-199264 waste in a clearly labeled, sealed, and durable container.

o The label should include the chemical name ("BMS-199264"), the approximate quantity,
and the hazard class (e.g., "Halogenated Organic Waste").

Liguid Waste (in organic solvents):

o Collect in a designated, leak-proof, and clearly labeled container for halogenated organic
solvents.

o The label must identify the contents, including the solvent and "BMS-199264," and display
the appropriate hazard symbols.

Contaminated Materials:

o Any materials that have come into contact with BMS-199264 (e.g., pipette tips, gloves,
bench paper) should be considered contaminated waste.

o Place these items in a sealed bag or container labeled "Solid Chemical Waste" with the
name of the compound.

. Final Disposal:

Licensed Waste Disposal Vendor: The primary and recommended method for the disposal of
BMS-199264 is through a licensed hazardous waste disposal company. This ensures that
the compound is handled and disposed of in compliance with all environmental regulations.

Incineration: High-temperature incineration is the preferred method for the destruction of
chlorinated organic compounds. This process should be carried out in a facility equipped with
appropriate scrubbers to neutralize acidic gases produced during combustion.
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Visualizing the Disposal Workflow and Safety
Considerations

To further clarify the procedural flow and the logical relationships of safety measures, the
following diagrams have been generated.
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Preparation & Assessment
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Click to download full resolution via product page

Caption: Disposal workflow for BMS-199264.
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Chemical Handling
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Click to download full resolution via product page
Caption: Key safety considerations for BMS-199264.

By adhering to these detailed procedures and maintaining a proactive approach to safety,
researchers can effectively manage the disposal of BMS-199264, thereby upholding the
highest standards of laboratory practice and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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